Cas no 1361655-97-1 (6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine)

• Product Name: 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine
• CAS No: 1361655-97-1
• MF: C₁₂H₈Cl₂N₂O₃
• MW: 299.10952091217
• CID: 4928149
• Update Time: 2025-06-15

6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine

• Inchi： 1S/C12H8Cl2N2O3/c1-19-11-5-4-10(15-12(11)16(17)18)7-2-3-8(13)9(14)6-7/h2-6H,1H3
• InChI Key： ZHNOXJRSFRKSOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C([N+](=O)[O-])N=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 3.9
• Topological Polar Surface Area: 67.9

Additional information on 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine

Research Briefing on 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS: 1361655-97-1)

6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS: 1361655-97-1) is a nitro-substituted pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its dichlorophenyl and methoxy functional groups, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural optimization, and pharmacological evaluation, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine as a precursor in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo selective reduction of the nitro group, enabling the formation of amine intermediates critical for further derivatization. This approach has opened new avenues for developing targeted therapies, particularly in oncology, where kinase inhibition is a key therapeutic strategy.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a modulator of inflammatory responses. The researchers demonstrated that derivatives of 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine exhibited significant inhibitory effects on pro-inflammatory cytokines in vitro, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also emphasized the importance of the methoxy group in enhancing the compound's bioavailability and metabolic stability.

From a synthetic chemistry perspective, advancements in the scalable production of 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine have been reported. A 2022 patent (WO2022156789) disclosed an optimized catalytic process for its synthesis, achieving higher yields and purity compared to traditional methods. This development is particularly relevant for industrial applications, where cost-effective and efficient production is essential for large-scale drug manufacturing.

In conclusion, 6-(3,4-Dichlorophenyl)-3-methoxy-2-nitropyridine (CAS: 1361655-97-1) represents a promising scaffold in medicinal chemistry, with demonstrated potential in kinase inhibition and anti-inflammatory applications. Ongoing research continues to explore its derivatives and mechanisms of action, positioning it as a valuable candidate for future drug development. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacokinetic properties for clinical use.